![molecular formula C12H3F21O2 B1333369 Methyl perfluoroundecanoate CAS No. 203302-98-1](/img/structure/B1333369.png)
Methyl perfluoroundecanoate
Overview
Description
Methyl perfluoroundecanoate is a chemical compound with the molecular formula C12H3F21O2 . It has a molecular weight of 578.12 g/mol . The IUPAC name for this compound is methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H3F21O2/c1-35-2(34)3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h1H3
. The Canonical SMILES for this compound is COC(=O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 578.12 g/mol . It has a XLogP3-AA value of 7.3 . It has 0 hydrogen bond donors and 23 hydrogen bond acceptors . It also has 10 rotatable bonds . The exact mass of this compound is 577.9797707 g/mol .
Scientific Research Applications
Environmental and Health Impact Studies
Perfluoroalkyl Substances and DNA Methylation
Perfluoroalkyl substances (PFASs), including compounds related to Methyl perfluoroundecanoate, have been studied for their impact on DNA methylation levels. For instance, prenatal exposure to perfluorooctanoic acid (PFOA) and related substances was associated with altered global methylation levels in cord blood (Liu, Chen, Lien, & Liao, 2018).
Firefighters’ Exposure to PFASs
Firefighters, who are often exposed to PFASs, showed associations between these substances and accelerated epigenetic age and changes in DNA methylation. This suggests potential long-term health impacts from exposure to substances like this compound (Goodrich et al., 2021).
Cardiovascular Diseases and PFASs
There is evidence that serum levels of perfluoroalkyl chemicals, including compounds similar to this compound, are associated with an increased risk of cardiovascular diseases. This highlights the potential health risks of these chemicals in the human population (Huang, Jiao, Zhuang, Chen, Wang, & Zhang, 2018).
Industrial and Consumer Product Usage
Use in Food Packaging Materials
Perfluorinated compounds, like this compound, are used in food packaging materials for their oil and moisture resistance properties. Studies have assessed the levels of these compounds in various packaging materials, indicating potential exposure routes to consumers (Zafeiraki et al., 2014).
Firefighting Foams and Groundwater Contamination
this compound-related substances are key ingredients in aqueous film-forming foams used for extinguishing fires. These compounds have been detected in groundwater at fire-training facilities, suggesting environmental persistence and potential for groundwater contamination (Moody & Field, 1999).
Technological Applications
- Adsorbent Development for Environmental Sampling: Chitosan-coated octadecyl-functionalized magnetite nanoparticles have been developed for extracting trace analytes like perfluorinated compounds from environmental water samples. This showcases an application in environmental monitoring and pollution control technologies (Zhang, Niu, Pan, Shi, & Cai, 2010).
Safety and Hazards
Methyl perfluoroundecanoate is an irritant . It can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . When handling this compound, it is advised to avoid breathing dust, fume, gas, mist, vapours, and spray . Contact with skin and eyes should be avoided . Use of personal protective equipment and chemical impermeable gloves is recommended . It should be stored in a well-ventilated place and the container should be kept tightly closed .
Mechanism of Action
Mode of Action
It is known that perfluorodecanoic acid (PFDA), a related compound, can increase the expression of two cytochrome P450 enzymes, namely Cyp2B10 and 4A14 in mouse liver . It has also been shown to activate the peroxisome proliferator-activated receptor alpha (PPARα), which regulates lipid metabolism . .
Biochemical Pathways
Pfda, a related compound, has been shown to influence the contents and activity of several biomolecules: gsh, mda, sod, cat, and gpx . These molecules are involved in various biochemical pathways, including those related to oxidative stress and lipid metabolism .
Result of Action
PFDA, a related compound, has been shown to have a relatively high toxicity and can promote tumor growth . Whether Methyl perfluoroundecanoate shares these effects is currently unknown.
Action Environment
It is known that exposure to pfda can occur via inhalation of indoor and outdoor air, ingestion of drinking water and food, and direct dermal contact with pfda-containing products . These environmental factors could potentially influence the action of this compound as well.
Biochemical Analysis
Biochemical Properties
The biochemical properties of Methyl perfluoroundecanoate are not fully understood due to limited research. It is known that PFCs, including this compound, can interact with various biomolecules in the body. These interactions can disrupt normal biochemical processes, although the specific enzymes, proteins, and other biomolecules that this compound interacts with are not yet fully identified .
Cellular Effects
Research on similar PFCs suggests that these compounds can disrupt lipid metabolism in human cells . This disruption can affect cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that PFCs can bind to various biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression
Temporal Effects in Laboratory Settings
There is currently limited information available on the temporal effects of this compound in laboratory settings. Given the stability of PFCs, it is likely that this compound would exhibit long-term effects on cellular function in both in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. Research on similar PFCs suggests that high doses could potentially lead to toxic or adverse effects .
Metabolic Pathways
It is known that PFCs can disrupt normal metabolic processes, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
Research on similar PFCs suggests that these compounds can be widely distributed in the environment and can accumulate in various tissues .
Subcellular Localization
Given the lipophilic nature of PFCs, it is possible that this compound could localize to lipid-rich areas of the cell .
properties
IUPAC Name |
methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H3F21O2/c1-35-2(34)3(13,14)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJFAZQXPXXDAQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H3F21O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00379566 | |
Record name | Methyl perfluoroundecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00379566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
578.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
203302-98-1 | |
Record name | Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoroundecanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=203302-98-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl perfluoroundecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00379566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Methyl perfluoroundecanoate and why is it relevant to human health?
A: this compound is a Perfluoroalkyl and Polyfluoroalkyl Substance (PFAS) compound. While its specific properties and effects are not fully understood, PFAS compounds, in general, are a concern due to their persistence in the environment and potential for bioaccumulation in humans. These "forever chemicals" have been linked to various health problems, making their presence in pregnant women and newborns particularly concerning [, ].
Q2: How was this compound detected in the study, and what does this finding imply?
A: The study utilized liquid chromatography-quadrupole time-of-flight tandem mass spectrometry (LC-QTOF/MS) to screen for a wide array of industrial chemicals in maternal and cord blood samples [, ]. The detection of this compound, alongside other understudied compounds, highlights the need for further research into their potential health effects and sources of exposure during this vulnerable developmental period. This finding emphasizes the importance of comprehensive environmental chemical monitoring to better understand and mitigate potential risks to human health, especially for pregnant women and their children.
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